Cas no 2241866-03-3 ((2-(cyclopropyl-d5)pyrimidin-5-yl)boronic acid)

(2-(cyclopropyl-d5)pyrimidin-5-yl)boronic acid structure
2241866-03-3 structure
Product Name:(2-(cyclopropyl-d5)pyrimidin-5-yl)boronic acid
CAS No:2241866-03-3
MF:C7H9BN2O2
MW:169.000369787216
CID:6815817
PubChem ID:172400127
Update Time:2025-03-03

(2-(cyclopropyl-d5)pyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • CS-19043
    • (2-(cyclopropyl-d5)pyrimidin-5-yl)boronic acid
    • 2241866-03-3
    • Inchi: 1S/C7H9BN2O2/c11-8(12)6-3-9-7(10-4-6)5-1-2-5/h3-5,11-12H,1-2H2/i1D2,2D2,5D
    • InChI Key: HIBBMEFTPMTWOY-QJWYSIDNSA-N
    • SMILES: OB(C1C=NC(C2([2H])C([2H])([2H])C2([2H])[2H])=NC=1)O

Computed Properties

  • Exact Mass: 169.1070914Da
  • Monoisotopic Mass: 169.1070914Da
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.2Ų
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